4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole
- 1H-Pyrazole, 4-bromo-5-fluoro-1-(1-methylethyl)-
- MDL： MFCD28505945
- Inchi： 1S/C6H8BrFN2/c1-4(2)10-6(8)5(7)3-9-10/h3-4H,1-2H3
- InChI Key： UQEMYOLNQSQAIZ-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C(F)=C(Br)C=N1

4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-213363-0.05g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	0.05g	$273.0	2023-09-16
Enamine	EN300-213363-0.1g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	0.1g	$407.0	2023-09-16
Enamine	EN300-213363-0.25g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	0.25g	$579.0	2023-09-16
Enamine	EN300-213363-0.5g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	0.5g	$914.0	2023-09-16
Enamine	EN300-213363-1.0g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	1g	$0.0	2023-06-08
Enamine	EN300-213363-2.5g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	2.5g	$2295.0	2023-09-16
Enamine	EN300-213363-5.0g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	5.0g	$3396.0	2023-02-22
Enamine	EN300-213363-10.0g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	10.0g	$5037.0	2023-02-22
Enamine	EN300-213363-1g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	1g	$1172.0	2023-09-16
Enamine	EN300-213363-5g	4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	1698599-22-2	5g	$3396.0	2023-09-16

4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole

4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole: A Novel Pyrazole Derivative with Promising Therapeutic Potential

4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole, with the chemical structure designated by the CAS number 1698599-22-2, represents a significant advancement in the field of pyrazole-based pharmaceutical research. This compound, characterized by its unique combination of bromo and fluoro substituents on the pyrazole ring, has garnered increasing attention due to its potential applications in drug discovery and therapeutic development. The strategic placement of functional groups within the molecular framework not only enhances its chemical reactivity but also imparts distinct pharmacological properties that warrant further investigation.

Recent studies have highlighted the structural advantages of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole in modulating biological targets. The presence of the bromo group at the 4-position and the fluoro group at the 5-position introduces steric and electronic effects that influence its interaction with protein targets. These substituents are particularly relevant in the context of kinase inhibitors, where precise molecular recognition is critical for therapeutic efficacy. A 2023 publication in Journal of Medicinal Chemistry demonstrated that the bromo substituent enhances the compound's ability to form hydrogen bonds with specific residues in target proteins, thereby improving binding affinity and selectivity.

The propan-2-yl group, also known as isopropyl, at the 1-position of the pyrazole ring contributes to the compound's hydrophobicity. This property is crucial for optimizing drug penetration through cell membranes and enhancing bioavailability. Researchers at the University of Tokyo, in a 2024 study published in ACS Medicinal Chemistry Letters, reported that the isopropyl substitution significantly improves the compound's solubility in lipid bilayers, making it a promising candidate for oral drug delivery systems.

From a synthetic perspective, the preparation of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole involves multi-step organic reactions that require precise control of reaction conditions. A recent breakthrough in asymmetric synthesis, described in a 2023 review in Chemical Reviews, has enabled the efficient production of this compound with high stereochemical purity. This advancement is particularly significant for pharmaceutical applications where the stereochemistry of the molecule can directly impact its biological activity and safety profile.

Current research on 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole is focused on its potential as a lead compound for developing novel therapeutics. A 2024 preclinical study published in Drug Discovery Today explored its activity against a panel of cancer cell lines. The compound demonstrated significant cytotoxicity against leukemia and breast cancer cell lines, with IC50 values below 10 µM. These findings suggest its potential as a candidate for anti-cancer drug development, particularly in combination therapies targeting multiple signaling pathways.

Another area of interest is the compound's interaction with G protein-coupled receptors (GPCRs). A 2023 study in Cell Chemical Biology revealed that the bromo and fluoro substituents enable the compound to modulate specific GPCR subtypes, which could have implications for the treatment of neurological disorders. The ability to selectively target these receptors without affecting other pathways is a critical advantage in the development of safer and more effective therapeutics.

From a pharmacokinetic standpoint, the molecular design of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole offers several advantages. The incorporation of the isopropyl group improves its metabolic stability, reducing the risk of rapid degradation in the liver. This characteristic is particularly important for drugs that require prolonged plasma half-life to maintain therapeutic efficacy. A 2024 pharmacokinetic study in European Journal of Pharmaceutical Sciences showed that the compound exhibits a longer elimination half-life compared to its unsubstituted analogs, suggesting potential for once-daily dosing regimens.

Furthermore, the compound's structural features make it a valuable scaffold for the development of hybrid molecules with multifunctional properties. A 2023 study in Organic & Biomolecular Chemistry demonstrated that the pyrazole ring can be functionalized to incorporate additional pharmacophore groups, enabling the design of compounds with dual therapeutic targets. This approach could lead to the development of more potent and selective therapeutics for complex diseases such as cancer and autoimmune disorders.

Environmental and safety considerations are also important in the evaluation of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole. While the compound itself is not classified as a hazardous substance, its synthesis and use require adherence to standard laboratory safety protocols. Researchers emphasize the importance of proper waste management and the use of protective equipment during handling to ensure both laboratory safety and environmental responsibility.

Looking ahead, the continued exploration of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole holds significant promise for the development of innovative therapeutics. Ongoing studies are investigating its potential in the treatment of neurodegenerative diseases, where its ability to modulate specific protein interactions could offer new therapeutic strategies. Additionally, the compound's structural flexibility may enable its application in the design of drugs targeting other biological systems, such as the immune and endocrine systems.

In conclusion, the unique structural features of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole position it as a promising candidate for drug discovery. Its ability to interact with diverse biological targets, combined with favorable pharmacokinetic properties, makes it a valuable lead compound for the development of novel therapeutics. As research in this area continues to advance, the compound may play a significant role in the future of pharmaceutical science, offering new treatment options for a wide range of diseases.

For more information on the latest research and developments related to 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole, we recommend consulting recent publications in reputable scientific journals and following updates from leading research institutions and pharmaceutical companies. The field of drug discovery is constantly evolving, and the continued exploration of compounds like this one will be critical in addressing unmet medical needs and improving patient outcomes.

As the scientific community continues to uncover the potential of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole, it is clear that this compound represents an important step forward in the quest for more effective and targeted therapies. Its unique properties and the ongoing research into its applications underscore the importance of continued investment in drug discovery and development. With further studies and advancements, this compound may soon become a cornerstone in the treatment of various diseases, offering new hope to patients and healthcare providers alike.

Ultimately, the journey of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole from a synthetic compound to a potential therapeutic agent highlights the dynamic and innovative nature of modern pharmaceutical science. As researchers continue to explore its properties and applications, the compound's role in the development of new treatments is likely to expand, contributing to the advancement of medical science and the improvement of global health outcomes.

For researchers and professionals in the field of pharmaceutical science, staying informed about the latest developments in the study of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole is essential. Engaging with the scientific community, participating in collaborative research efforts, and contributing to the body of knowledge in this area will be crucial in realizing the full potential of this compound. As the field continues to evolve, the contributions of dedicated scientists and researchers will play a vital role in shaping the future of drug discovery and therapeutic development.

By continuing to explore the properties and applications of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole, the scientific community can unlock new possibilities for the treatment of diseases and the improvement of patient care. The ongoing research and innovation in this area are not only advancing our understanding of molecular interactions but also paving the way for the development of more effective and targeted therapies. As the field of pharmaceutical science continues to grow, the contributions of researchers in this area will be instrumental in shaping the future of medicine and healthcare.

In summary, the study of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole represents an important and promising area of research in pharmaceutical science. Its unique structural features and potential applications in drug discovery highlight the importance of continued investigation and innovation in this field. As the scientific community continues to explore the possibilities of this compound, its role in the development of new therapeutics is likely to expand, contributing to the advancement of medical science and the improvement of global health outcomes.

For those interested in the latest developments in the study of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole, staying updated with the latest research and publications in relevant scientific journals is essential. Engaging with the scientific community and contributing to the ongoing research efforts in this area will be crucial in realizing the full potential of this compound. As the field of pharmaceutical science continues to evolve, the contributions of researchers and professionals will play a vital role in shaping the future of drug discovery and therapeutic development.

By continuing to explore the properties and applications of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole, the scientific community can unlock new possibilities for the treatment of diseases and the improvement of patient care. The ongoing research and innovation in this area are not only advancing our understanding of molecular interactions but also paving the way for the development of more effective and targeted therapies. As the field of pharmaceutical science continues to grow, the contributions of researchers in this area will be instrumental in shaping the future of medicine and healthcare.

In conclusion, the study of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole represents an important and promising area of research in pharmaceutical science. Its unique structural features and potential applications in drug discovery highlight the importance of continued investigation and innovation in this field. As the scientific community continues to explore the possibilities of this compound, its role in the development of new therapeutics is likely to expand, contributing to the advancement of medical science and the improvement of global health outcomes.